Cas no 208828-06-2 (3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol))
208828-06-2 structure
Product Name:3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol)
CAS No:208828-06-2
MF:C18H38O6
MW:350.490726947784
CID:2840952
PubChem ID:17774000
Update Time:2025-04-21
3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol) Chemical and Physical Properties
Names and Identifiers
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- 208828-06-2
- SCHEMBL8622815
- DTXSID60590917
- 3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol)
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- Inchi: 1S/C18H38O6/c19-13-17(21)15-23-11-9-7-5-3-1-2-4-6-8-10-12-24-16-18(22)14-20/h17-22H,1-16H2
- InChI Key: JFWVRYGTNZCFAQ-UHFFFAOYSA-N
- SMILES: O(CC(CO)O)CCCCCCCCCCCCOCC(CO)O
Computed Properties
- Exact Mass: 350.26683893Da
- Monoisotopic Mass: 350.26683893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 19
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 99.4Ų
3,3'-[Dodecane-1,12-diylbis(oxy)]di(propane-1,2-diol) Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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